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Compound of Interest

Compound Name: 3,5-Dibromo-2-hydroxypyrazine

Cat. No.: B041542

Technical Guide: 3,5-Dibromo-2-hydroxypyrazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3,5-Dibromo-2-hydroxypyrazine (CAS No: 21943-15-7). It is a halogenated
heterocyclic organic compound that serves as a versatile building block in organic synthesis,
particularly in the development of pharmaceutical and agrochemical compounds. This
document details its physicochemical characteristics, provides an experimental protocol for its
synthesis, and explores its potential applications in chemical research.

Physical and Chemical Properties

3,5-Dibromo-2-hydroxypyrazine, also known as 3,5-dibromo-2(1H)-pyrazinone, is an off-
white to light yellow crystalline solid at room temperature.[1] It is sparingly soluble in water and
possesses moderate thermal stability and low volatility, which makes it suitable for a variety of
synthetic chemical transformations.[1]

The key physical and chemical properties are summarized in the table below for easy
reference.
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Property Value Source(s)
Molecular Formula CaH2BrzNz20 [2]
Molecular Weight 253.88 g/mol [2]
Appearance Light yellow to yellow solid [2]

Melting Point 174-178°C [2]

Density (Predicted) 2.53+0.1 g/cm3 [2]

pKa (Predicted) 8.35+0.60 [2]

CAS Number 21943-15-7 [2][3]

INChl=1S/C4H2Br2N20/c5-2-
InChl [4]
1-7-4(9)3(6)8-2/h1H,(H,7,9)

SMILES C1(=O)NC=C(Br)N=C1Br [2]

Keep in a dark place, sealed in
Storage [2]
dry, at room temperature.

Spectral Data

e 'H NMR (400 MHz, CDCl3): & 7.44 (s, 1H).[2]

Experimental Protocols
Synthesis of 3,5-Dibromo-2-hydroxypyrazine

A common method for the synthesis of 3,5-Dibromo-2-hydroxypyrazine involves the
diazotization of 3,5-dibromopyrazin-2-amine followed by hydrolysis.

Materials:
e 3,5-dibromopyrazin-2-amine (30 g, 0.12 mol)
» Acetic acid (300 mL)

o Sulfuric acid (50 mL)
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e Sodium nitrite (16.6 g, 0.24 mol)

o Water

o Ethyl acetate

e Saturated sodium bicarbonate solution
e Brine

e Anhydrous sodium sulfate

Procedure:

o To a stirred solution of 3,5-dibromopyrazin-2-amine (30 g, 0.12 mol) in acetic acid (300 mL),
add sulfuric acid (50 mL) dropwise at a temperature of 15-25 °C.[2]

e Cool the resulting solution to 10-15°C.[2]
» Prepare a solution of sodium nitrite (16.6 g, 0.24 mol) in water (100 mL).[2]

e Add the sodium nitrite solution dropwise to the reaction mixture over a period of 1.5 hours,
maintaining the temperature between 10-15°C.[2]

 After the addition is complete, continue to stir the reaction mixture at 10-15 °C for 1 hour.[2]
o Pour the reaction mixture into water (3 L) and extract with ethyl acetate (3 x 1 L).[2]

o Combine the organic layers and wash sequentially with saturated sodium bicarbonate
solution (3 x 1 L) and brine (1 L).[2]

e Dry the organic layer with anhydrous sodium sulfate and concentrate under reduced
pressure.[2]

e The resulting product is 3,5-dibromo-2-hydroxypyrazine as a yellow solid (yield: 24 g,
79.4%).[2]

Chemical Reactivity and Applications
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3,5-Dibromo-2-hydroxypyrazine is primarily utilized as an intermediate in the synthesis of
more complex molecules. Its pyrazine core is a structural motif found in various biologically
active compounds. Pyrazin-2(1H)-one derivatives have been reported to exhibit a range of

biological activities, including antibacterial, antifungal, and anticancer properties.[5]

The bromine atoms on the pyrazine ring are good leaving groups, making the compound
susceptible to nucleophilic substitution reactions.[2] This reactivity allows for the introduction of
various functional groups, making it a valuable precursor in drug discovery and development. It
has been noted for its use in SRN1 (radical-nucleophilic aromatic substitution) mechanisms in
heteroaromatic nucleophilic substitution.[2]

While direct modulation of specific signaling pathways by 3,5-Dibromo-2-hydroxypyrazine is
not extensively documented, its role as a versatile building block allows for the synthesis of
novel compounds that can be screened for a wide array of biological activities.[1]

Visualizations

The following diagrams illustrate the synthesis workflow and the role of 3,5-Dibromo-2-
hydroxypyrazine as a synthetic intermediate.
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Caption: Synthesis workflow for 3,5-Dibromo-2-hydroxypyrazine.
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Caption: Role as a versatile synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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